Cas no 536736-91-1 (N-(4-cyclohexylthiazol-2-yl)propionamide)

• Product Name: N-(4-cyclohexylthiazol-2-yl)propionamide
• CAS No: 536736-91-1
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6403752
• PubChem ID: 5141035
• Update Time: 2025-10-31

N-(4-cyclohexylthiazol-2-yl)propionamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyclohexylthiazol-2-yl)propionamide
• Oprea1_359652
• SR-01000010793
• AKOS024603705
• IFLab1_005039
• 536736-91-1
• SCHEMBL9892783
• F1212-0178
• SR-01000010793-1
• HMS1426F01
• Propanamide, N-(4-cyclohexyl-2-thiazolyl)-

• Inchi： 1S/C12H18N2OS/c1-2-11(15)14-12-13-10(8-16-12)9-6-4-3-5-7-9/h8-9H,2-7H2,1H3,(H,13,14,15)
• InChI Key： LCERUUMNWVKWHZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2CCCCC2)=CS1)(=O)CC

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• pka: 9.74±0.50(Predicted)

Additional information on N-(4-cyclohexylthiazol-2-yl)propionamide

Introduction to N-(4-cyclohexylthiazol-2-yl)propionamide (CAS No. 536736-91-1)

N-(4-cyclohexylthiazol-2-yl)propionamide, a compound with the chemical identifier CAS No. 536736-91-1, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural motif of thiazole, characterized by a sulfur atom linked to two carbon atoms within a five-membered ring, contributes to the unique electronic and steric properties of this class of molecules.

The presence of a propionamide group in the molecular structure of N-(4-cyclohexylthiazol-2-yl)propionamide introduces additional functional diversity, enabling interactions with biological targets through hydrogen bonding and other non-covalent forces. The compound's overall architecture, combining the rigid thiazole core with the flexible propionamide moiety, suggests potential applications in modulating biological pathways and interactions.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various pharmacological contexts. Thiazole-based compounds have shown promise as antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The specific substitution pattern in N-(4-cyclohexylthiazol-2-yl)propionamide, particularly the cyclohexyl group attached to the thiazole ring, may influence its pharmacokinetic properties and binding affinity to biological targets.

One of the key aspects that make this compound noteworthy is its potential role as a lead molecule in drug discovery. The structural features of N-(4-cyclohexylthiazol-2-yl)propionamide allow for modifications that can fine-tune its biological activity. For instance, the cyclohexyl group can be engineered to enhance solubility or stability, while the propionamide moiety can be altered to improve binding affinity to specific enzymes or receptors.

Recent studies have highlighted the importance of thiazole derivatives in addressing unmet medical needs. Researchers have been exploring novel synthetic routes to generate libraries of thiazole-based compounds for high-throughput screening. N-(4-cyclohexylthiazol-2-yl)propionamide stands out as a promising candidate due to its unique structural features and potential biological activity.

The compound's mechanism of action is yet to be fully elucidated, but preliminary investigations suggest that it may interact with proteins involved in cellular signaling pathways. Thiazole derivatives are known to modulate various enzymatic activities, including kinases and phosphodiesterases, which are critical targets in drug development. The propionamide group in N-(4-cyclohexylthiazol-2-yl)propionamide could serve as a hinge region for binding to these targets, facilitating drug-receptor interactions.

In addition to its pharmacological potential, N-(4-cyclohexylthiazol-2-yl)propionamide may also exhibit favorable pharmacokinetic properties. The cyclohexyl group can contribute to metabolic stability by reducing susceptibility to enzymatic degradation. This feature is particularly important for designing drugs with extended half-lives and improved bioavailability.

The synthesis of N-(4-cyclohexylthiazol-2-yl)propionamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal catalysis and flow chemistry, have been employed to streamline the process and improve scalability. These techniques not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

As research progresses, N-(4-cyclohexylthiazol-2-yl)propionamide is expected to play a significant role in preclinical and clinical studies. Its unique structural features and potential biological activity make it an attractive candidate for further investigation. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in validating its therapeutic potential and translating laboratory findings into clinical applications.

The future of this compound lies in its ability to address complex diseases through innovative drug design. By leveraging computational modeling and structure-based drug design approaches, researchers can gain insights into how N-(4-cyclohexylthiazol-2-yl)propionamide interacts with biological targets at the molecular level. This information will guide the development of next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, N-(4-cyclohexylthiazol-2-yl)propionamide (CAS No. 536736-91-1) represents a promising avenue in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis, mechanism of action, and pharmacokinetic properties are areas of active investigation that hold promise for developing novel treatments for various diseases. As our understanding of this compound grows, so too does its potential to make significant contributions to human health.